docosan-1-amine

Specification

• CAS No.: 14130-06-4
• Molecular Formula: C22H47N
• Molecular Weight: 325.6 g/mol
• IUPAC Name: docosan-1-amine
• Standard InChI: InChI=1S/C22H47N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h2-23H2,1H3
• Standard InChI Key: VPNOHCYAOXWMAR-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCN
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCN

Introduction

Parameter	Value
CAS Number	14130-06-4
Molecular Formula	C₂₂H₄₇N
Molecular Weight	325.61500 g/mol
Exact Mass	325.37100
InChI	InChI=1S/C22H47N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h2-23H2,1H3
InChIKey	VPNOHCYAOXWMAR-UHFFFAOYSA-N
HS Code	2921199090
Table 1: Chemical Identification Parameters of Docosan-1-amine

Physical and Chemical Properties

Docosan-1-amine exhibits physical properties characteristic of long-chain aliphatic amines. At standard temperature and pressure, it appears as a solid substance due to its relatively high melting point, which is typical for compounds with extensive hydrocarbon chains capable of forming strong intermolecular forces.

Physical Properties

The physical properties of docosan-1-amine are summarized in Table 2, providing essential data for handling and processing this compound.

Property	Value
Physical State	Solid at room temperature
Density	0.823 g/cm³
Melting Point	63°C
Boiling Point	395.8°C at 760 mmHg
Flash Point	182°C
Vapor Pressure	1.79×10⁻⁶ mmHg at 25°C
Index of Refraction	1.456
LogP	8.46730
PSA	26.02000
Table 2: Physical Properties of Docosan-1-amine
The high boiling point (395.8°C) and relatively elevated melting point (63°C) reflect the strong intermolecular forces between the long hydrocarbon chains. The low vapor pressure (1.79×10⁻⁶ mmHg) indicates minimal volatility at room temperature, which is expected for a compound with such a high molecular weight. The LogP value of 8.46730 demonstrates the highly lipophilic nature of this compound, suggesting strong affinity for lipid phases and limited water solubility.

Mass Spectrometry Characteristics

Mass spectrometry provides valuable data for identifying and characterizing docosan-1-amine. Table 3 presents predicted collision cross-section (CCS) values for various adduct forms of the compound.

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	326.37813	192.6
[M+Na]⁺	348.36007	199.3
[M+NH₄]⁺	343.40467	198.7
[M+K]⁺	364.33401	189.2
[M-H]⁻	324.36357	192.7
[M+Na-2H]⁻	346.34552	192.8
[M]⁺	325.37030	193.3
[M]⁻	325.37140	193.3
Table 3: Mass Spectrometry Adduct Data for Docosan-1-amine
These collision cross-section values provide important reference data for analytical identification of the compound using ion mobility mass spectrometry techniques. The consistent CCS values across different adducts (ranging from approximately 189 to 199 Ų) reflect the relatively stable spatial configuration of the molecule regardless of ionization mode.

Chemical Reactivity and Behavior

General Reactivity Patterns

As a primary amine, docosan-1-amine exhibits typical amine reactivity patterns. The nitrogen atom contains a lone pair of electrons, making it nucleophilic and basic. This reactivity enables docosan-1-amine to participate in various chemical transformations:

• Acid-base reactions: The compound readily forms salts with acids

• Nucleophilic substitution reactions: The amine group can attack electrophilic centers

• Condensation reactions: Formation of imines and other nitrogen-containing derivatives

• Acylation reactions: Formation of amides with carboxylic acids and their derivatives
  The long hydrocarbon chain substantially influences the compound's behavior, particularly by increasing lipophilicity and decreasing water solubility compared to shorter-chain amines.

Applications and Industrial Significance

Current Applications

Long-chain primary amines like docosan-1-amine find applications in various industries:

• Surfactants and Emulsifiers: The amphiphilic nature of docosan-1-amine, with its hydrophobic chain and hydrophilic amine group, makes it suitable for surfactant applications.

• Corrosion Inhibitors: Long-chain amines are known to form protective layers on metal surfaces, preventing corrosion.

• Chemical Intermediates: As building blocks for more complex molecules, particularly in the synthesis of specialty chemicals.

• Textile Industry: Used in fabric treatments and as auxiliaries in textile processing.

• Pharmaceutical Intermediates: Potential precursors for bioactive compounds and drug candidates.

Industrial Classification

According to the HS Code information (2921199090), docosan-1-amine is classified under "other acyclic monoamines and their derivatives; salts thereof" for trade and customs purposes. This classification falls under the broader category of organic chemicals, specifically nitrogen-function compounds. The associated tax information indicates a VAT of 17.0%, tax rebate rate of 9.0%, and MFN tariff of 6.5%, reflecting its status in international trade and commerce.